Cas no 83740-64-1 (Pentanoic acid, 2-methoxy-2-methyl-)

Pentanoic acid, 2-methoxy-2-methyl- structure
83740-64-1 structure
Product Name:Pentanoic acid, 2-methoxy-2-methyl-
CAS No:83740-64-1
MF:C7H14O3
MW:146.184262752533
CID:668516
PubChem ID:10486991
Update Time:2025-04-19

Pentanoic acid, 2-methoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

    • Pentanoic acid, 2-methoxy-2-methyl-
    • 2-methoxy-2-methylpentanoic acid
    • YVEADDJDZRMQMR-UHFFFAOYSA-N
    • DTXSID10440630
    • SCHEMBL1739828
    • 83740-64-1
    • AKOS017417911
    • Inchi: 1S/C7H14O3/c1-4-5-7(2,10-3)6(8)9/h4-5H2,1-3H3,(H,8,9)
    • InChI Key: YVEADDJDZRMQMR-UHFFFAOYSA-N
    • SMILES: O(C)C(C(=O)O)(C)CCC

Computed Properties

  • Exact Mass: 146.094294304g/mol
  • Monoisotopic Mass: 146.094294304g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 4
  • Complexity: 122
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 46.5Ų
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